4,6-Dichloro-2-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile
Overview
Description
4,6-Dichloro-2-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile, commonly referred to as 4,6-DC-2-DFP, is a synthetic compound used in scientific research. It is a member of the pyrimidine family, which is a class of aromatic compounds that contain a six-sided ring of nitrogen and carbon atoms. 4,6-DC-2-DFP is of particular interest due to its unique properties, which make it useful for a variety of research applications.
Scientific Research Applications
4,6-DC-2-DFP has a number of potential applications in scientific research. It has been used in the study of the structure-activity relationships of pyrimidine derivatives, as well as in the development of new synthetic methods. It has also been used in the development of new drugs and in the study of enzyme inhibition. In addition, 4,6-DC-2-DFP has been used in the study of the structure and function of proteins, as well as in the study of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 4,6-DC-2-DFP is not yet fully understood. However, it is believed that the compound binds to certain enzymes, such as cytochrome P450 and monoamine oxidase, and inhibits their activity. This inhibition can lead to changes in the levels of certain neurotransmitters, such as serotonin and dopamine, which can affect the functioning of the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,6-DC-2-DFP are not yet fully understood. However, it is believed that the compound may affect the activity of certain enzymes, leading to changes in the levels of certain neurotransmitters. This could lead to changes in behavior, mood, and cognition. In addition, 4,6-DC-2-DFP may also affect the metabolism of certain drugs, leading to an increased or decreased response to the drugs.
Advantages and Limitations for Lab Experiments
4,6-DC-2-DFP has a number of advantages for lab experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. In addition, it is relatively non-toxic and has low reactivity. However, there are also some limitations to using 4,6-DC-2-DFP in lab experiments. It is not very soluble in water, and it can be difficult to purify. In addition, it can be difficult to measure its concentration in a solution.
Future Directions
There are a number of potential future directions for the use of 4,6-DC-2-DFP in scientific research. One potential direction is the development of new drugs that utilize the compound’s unique properties. Another potential direction is the study of the compound’s effects on the metabolism of certain drugs, as well as its effects on the activity of certain enzymes. In addition, the compound could be used in the study of the structure and function of proteins, and in the development of new synthetic methods. Finally, 4,6-DC-2-DFP could be used in the study of the structure-activity relationships of pyrimidine derivatives.
Synthesis Methods
4,6-DC-2-DFP can be synthesized using a number of methods, including the one-pot synthesis method. This method involves the reaction of 4,6-dichloropyrimidine-5-carbonitrile with 2,2-difluoropropoxy-chloride in the presence of a base, such as potassium carbonate. The reaction is carried out at room temperature, and the product is isolated by chromatography. Other methods of synthesis include the use of microwave-assisted synthesis, a solid-state synthesis, and a solvent-free synthesis.
properties
IUPAC Name |
4,6-dichloro-2-(2,2-difluoropropoxy)pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2F2N3O/c1-8(11,12)3-16-7-14-5(9)4(2-13)6(10)15-7/h3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCCIHVOFWGYTNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=NC(=C(C(=N1)Cl)C#N)Cl)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801173737 |
Source
|
| Record name | 5-Pyrimidinecarbonitrile, 4,6-dichloro-2-(2,2-difluoropropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801173737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-2-(2,2-difluoro-propoxy)-pyrimidine-5-carbonitrile | |
CAS RN |
1965309-21-0 |
Source
|
| Record name | 5-Pyrimidinecarbonitrile, 4,6-dichloro-2-(2,2-difluoropropoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1965309-21-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Pyrimidinecarbonitrile, 4,6-dichloro-2-(2,2-difluoropropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801173737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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